Cas no 36991-84-1 (6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 36991-84-1
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 3167268
• PubChem ID: 84819600
• Update Time: 2025-10-29

6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• 36991-84-1

• Inchi： 1S/C17H13ClN2O3/c1-8-5-10(3-4-13(8)18)11-6-9(2)14-12(7-11)16(21)15(17(22)23)20-19-14/h3-7H,1-2H3,(H,19,21)(H,22,23)
• InChI Key： BXYXFLPECVNVSG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C3=CC=C(Cl)C(C)=C3)C=C2C)=C(O)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 328.0614700Da
• Monoisotopic Mass: 328.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 78.8Ų

Additional information on 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

Research Brief on 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS: 36991-84-1)

This research brief provides an overview of the latest advancements and findings related to the compound 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS: 36991-84-1). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The brief synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and drug development.

Recent studies have focused on the synthesis and optimization of 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid, aiming to enhance its bioavailability and pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to identify its mechanism of action and potential targets. The compound has shown promising activity in preclinical models, particularly in modulating inflammatory pathways and inhibiting specific enzymes involved in disease progression.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the structural-activity relationship (SAR) of this compound, revealing that modifications at the 4-oxo-1,4-dihydrocinnoline core significantly influence its binding affinity and selectivity. The study utilized X-ray crystallography to elucidate the compound's interaction with its target protein, providing valuable insights for further optimization. These findings underscore the potential of 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid as a lead candidate for drug development.

In addition to its therapeutic potential, recent research has also investigated the compound's safety profile and pharmacokinetics. A study in Toxicology Reports (2024) reported favorable results, with the compound exhibiting low toxicity in animal models and acceptable metabolic stability. These findings support its progression to further clinical evaluation, pending additional validation studies.

Looking ahead, researchers are exploring the broader applications of 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid, including its potential in combination therapies and as a scaffold for designing novel derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside, addressing unmet medical needs in areas such as oncology and autoimmune diseases.

In conclusion, the compound 6-(4-Chloro-3-methylphenyl)-8-methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS: 36991-84-1) represents a promising avenue for drug discovery and development. Continued research and innovation will be essential to fully realize its therapeutic potential and bring it closer to clinical application.